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Compound Name: 2,4,4-Trimethylheptane

Cat. No.: B14162806

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C10H22 represents the alkane known as decane. Beyond the straight-
chain structure of n-decane, this formula encompasses a total of 75 structural isomers, the vast
majority of which are branched.[1][2][3] Each unique branched structure is assigned a
systematic and unambiguous name according to the rules established by the International
Union of Pure and Applied Chemistry (IUPAC). This guide provides an overview of these rules
and presents a selection of branched isomers of CLOH22 as examples.

Data Presentation: IUPAC Names of Representative
C10H22 Branched Isomers

The systematic naming of branched alkanes involves identifying the longest continuous carbon
chain (the parent chain), naming the substituent groups attached to it, and indicating their
positions with numerical locants.[4][5][6] The following table summarizes the IUPAC names for
a variety of branched isomers of C10H22, categorized by the length of their parent chain.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b14162806?utm_src=pdf-interest
https://docbrown.info/page06/isomers/isom-c10h22.htm
https://askfilo.com/user-question-answers-smart-solutions/chain-isomers-of-c10h22-list-and-explain-the-chain-isomers-3337353839373138
https://www.scribd.com/document/403331015/The-75-Isomers-of-Decane-docx
https://www.scribd.com/document/925864293/The-Rules-for-Branched-Alkanes-in-IUPAC-Nomenclature
https://study.com/skill/learn/naming-branched-alkanes-explanation.html
https://m.youtube.com/watch?v=r_xNh_t4wCw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14162806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parent Chain

IUPAC Name

Nonane (9 carbons)

2-Methylnonane

3-Methylnonane

4-Methylnonane

5-Methylnonane

Octane (8 carbons)

2,2-Dimethyloctane[2][7]

3,3-Dimethyloctane[1][2][7]

4,4-Dimethyloctane[1][7]

3-Ethyloctane[2][7]

4-Ethyloctane[7]

Heptane (7 carbons)

2,2,3-Trimethylheptane[7]

2,2,4-Trimethylheptane[7]

3,3,5-Trimethylheptane[1]

3,4,5-Trimethylheptane[1]

4-Propylheptane[7]

3-Ethyl-2-methylheptane[7]

4-Ethyl-4-methylheptane[7]

Hexane (6 carbons)

3-Ethyl-2,2-dimethylhexane

3,3-Diethylhexane[1]

2,2,3,3-Tetramethylhexane

Pentane (5 carbons)

2,2,3,4-Tetramethylpentane

2,2,4,4-Tetramethylpentane

3,3-Diethyl-2-methylpentane
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Experimental Protocols

The determination of IUPAC names is a process of applying a standardized set of logical rules.
As this is a theoretical framework for nomenclature, experimental protocols are not applicable
to the process of naming the chemical structures themselves.

Workflow for IUPAC Nomenclature of Branched
Alkanes

The following diagram illustrates the logical workflow for determining the correct IUPAC name
for any branched-chain alkane, such as the isomers of C10H22. The process follows a
hierarchical set of rules to ensure a single, unambiguous name is derived for any given
structure.
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Start with Alkane Structure sub_graph_choice

1. Identify the Longest
Continuous Carbon Chain
(Parent Chain)

Tie?

If multiple chains have Choose the chain with the

the same max length: GREATEST number of substituents. Ul (Lemgest Slatin

| 2. Number the Parent Chain

Start from the end that gives the
first substituent the
LOWEST possible number.

3. Identify and Name
All Substituent Groups
(e.g., methyl, ethyl, propyl)

4. Assemble the Full IUPAC Name

i Follow Final Formatting Rules: :
i - List substituents alphabetically (di, tri, etc. are ignored). i
! - Use numbers (locants) to indicate position. E
I - Use prefixes (di, tri, tetra) for multiple identical groups. '
1 1
I

End: Final IUPAC Name

Click to download full resolution via product page

Caption: Logical workflow for [IUPAC naming of branched alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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